Cas no 2171416-27-4 (4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-3-carboxylic acid)

• Product Name: 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-3-carboxylic acid
• CAS No: 2171416-27-4
• MF: C₂₆H₃₀N₂O₆
• MW: 466.526207447052
• CID: 6073562
• PubChem ID: 165527044
• Update Time: 2025-06-13

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-3-carboxylic acid
• EN300-1493797
• 4-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3,3-dimethylbutanamido]oxolane-3-carboxylic acid
• 2171416-27-4

• Inchi： 1S/C26H30N2O6/c1-26(2,3)22(23(29)27-21-14-33-12-20(21)24(30)31)28-25(32)34-13-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-22H,12-14H2,1-3H3,(H,27,29)(H,28,32)(H,30,31)/t20?,21?,22-/m1/s1
• InChI Key： JDBLLBVEPOJJOS-LZBANZJXSA-N
• SMILES： O1CC(C(=O)O)C(C1)NC([C@H](C(C)(C)C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 466.21038668g/mol
• Monoisotopic Mass: 466.21038668g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 743
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 114Ų

Additional information on 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-3-carboxylic acid

Introduction to 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-3-carboxylic acid (CAS No. 2171416-27-4)

4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-3-carboxylic acid, identified by its CAS number 2171416-27-4, is a specialized compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents. The unique structural features of this molecule, particularly its chiral center and the presence of a fluorenylmethoxycarbonyl (Fmoc) group, contribute to its potential as a key intermediate in the synthesis of biologically active peptides and proteins.

The structure of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-3-carboxylic acid incorporates several functional groups that are strategically positioned to enhance its reactivity and compatibility with biological systems. The Fmoc moiety is particularly noteworthy, as it is commonly used in solid-phase peptide synthesis (SPPS) due to its stability and ease of removal under mild acidic conditions. This feature makes the compound an invaluable building block for constructing complex peptide-based drugs.

Moreover, the (2S) configuration at the chiral center introduces stereoselectivity, which is critical for ensuring the efficacy and safety of pharmaceutical compounds. The 3,3-dimethylbutanamidooxolane backbone provides additional steric hindrance and stability, further enhancing the compound's suitability for biological applications. These structural attributes have positioned this molecule as a candidate for further exploration in drug discovery initiatives.

In recent years, there has been growing interest in the development of peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. The compound 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-3-carboxylic acid aligns well with this trend, as it can serve as a precursor for designing peptidomimetic analogs. These analogs have shown promise in targeting various biological pathways without eliciting the same side effects as their peptide counterparts.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. Research has indicated that peptidomimetics derived from similar scaffolds can interact with neurotransmitter receptors with high specificity. The fluorenylmethoxycarbonyl group enhances solubility and metabolic stability, making it an ideal candidate for oral administration—a significant advantage over traditional peptide-based therapies that often require parenteral routes.

The pharmaceutical industry has been increasingly leveraging computational chemistry and high-throughput screening techniques to identify novel drug candidates. The structural complexity of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-3-carboxylic acid makes it an attractive target for these methodologies. By integrating machine learning algorithms with traditional pharmacophore modeling, researchers can predict binding affinities and optimize lead compounds more efficiently. This approach has already led to several breakthroughs in identifying molecules with therapeutic potential.

Another area where this compound shows promise is in oncology. Cancer therapeutics often require highly selective targeting to minimize off-target effects. Peptidomimetics have been explored as inhibitors of protein-protein interactions that are crucial for tumor growth and metastasis. The rigid scaffold provided by the 3,3-dimethylbutanamidooxolane core enhances binding affinity while reducing conformational flexibility—a key factor in improving drug potency.

The synthesis of 4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-3-carboxylic acid presents both challenges and opportunities for synthetic chemists. The presence of multiple stereocenters necessitates precise control over reaction conditions to achieve high enantiomeric purity. However, advances in asymmetric synthesis have made it possible to construct such complex molecules with increasing efficiency. Techniques such as chiral auxiliary-assisted reactions and transition-metal-catalyzed asymmetric transformations have significantly streamlined the synthetic pathway.

The role of fluorenylmethoxycarbonyl protecting groups cannot be overstated either; they not only facilitate peptide coupling but also improve handling stability during synthetic steps. This dual functionality makes them indispensable in multi-step syntheses where protecting group manipulations are inevitable.

In conclusion,4-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3,3-dimethylbutanamidooxolane-3-carboxylic acid (CAS No. 2171416-27-4) represents a fascinating example of how structural innovation can drive advancements in drug discovery. Its unique combination of features—chiral center, Fmoc group, and stable backbone—makes it a versatile tool for designing next-generation therapeutics. As research continues to uncover new applications for peptidomimetics and related compounds,this molecule is poised to play a pivotal role in shaping the future of medicinal chemistry.